Cas no 1806532-44-4 (2-(Aminomethyl)-4-ethylbenzo[d]oxazole)

• Product Name: 2-(Aminomethyl)-4-ethylbenzo[d]oxazole
• CAS No: 1806532-44-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4819586
• Update Time: 2025-05-19

2-(Aminomethyl)-4-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-ethylbenzo[d]oxazole

• Inchi： 1S/C10H12N2O/c1-2-7-4-3-5-8-10(7)12-9(6-11)13-8/h3-5H,2,6,11H2,1H3
• InChI Key： ZKPBCCJPGIOMSP-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC2=C1C=CC=C2CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(Aminomethyl)-4-ethylbenzo[d]oxazole

Introduction to 2-(Aminomethyl)-4-ethylbenzo[d]oxazole (CAS No. 1806532-44-4)

2-(Aminomethyl)-4-ethylbenzo[d]oxazole (CAS No. 1806532-44-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The aim of this article is to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(Aminomethyl)-4-ethylbenzo[d]oxazole.

Chemical Structure and Properties

2-(Aminomethyl)-4-ethylbenzo[d]oxazole is a heterocyclic compound with a molecular formula of C₁₁H₁₃N₂O and a molecular weight of 187.23 g/mol. The compound features a benzoxazole core with an ethyl substituent at the 4-position and an aminomethyl group at the 2-position. The benzoxazole ring system is known for its stability and ability to form hydrogen bonds, which can contribute to the compound's biological activity. The presence of the aminomethyl group provides additional reactivity and potential for functionalization, making 2-(Aminomethyl)-4-ethylbenzo[d]oxazole a versatile building block in organic synthesis.

Synthesis Methods

The synthesis of 2-(Aminomethyl)-4-ethylbenzo[d]oxazole has been explored through various routes, each offering unique advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-ethylbenzoxazol-2-carbaldehyde with ammonia or an amine derivative under appropriate conditions. Another approach utilizes the condensation of 4-ethylbenzoxazol-2-carbonitrile with formaldehyde followed by reduction to introduce the aminomethyl group. Recent advancements in catalytic methods have also improved the efficiency and environmental sustainability of these synthetic processes.

Biological Activities

2-(Aminomethyl)-4-ethylbenzo[d]oxazole has been studied for its potential therapeutic applications due to its unique chemical structure and biological properties. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 2-(Aminomethyl)-4-ethylbenzo[d]oxazole can act as a potent inhibitor of specific enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders.

In addition to its enzymatic inhibition properties, 2-(Aminomethyl)-4-ethylbenzo[d]oxazole has also shown potential as an anti-inflammatory agent. Preclinical studies have indicated that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. These findings suggest that 2-(Aminomethyl)-4-ethylbenzo[d]oxazole may have therapeutic applications in conditions such as arthritis and other inflammatory diseases.

Clinical Trials and Research Advancements

The promising preclinical results of 2-(Aminomethyl)-4-ethylbenzo[d]oxazole have led to increased interest in its clinical evaluation. Several phase I and II clinical trials are currently underway to assess the safety, tolerability, and efficacy of this compound in human subjects. Early data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 2-(Aminomethyl)-4-ethylbenzo[d]oxazole. Efforts are being made to improve its solubility, bioavailability, and metabolic stability to enhance its therapeutic potential. Additionally, combinatorial approaches involving the use of 2-(Aminomethyl)-4-ethylbenzo[d]oxazole in conjunction with other drugs are being explored to achieve synergistic effects and broaden its therapeutic spectrum.

FUTURE PERSPECTIVES AND CONCLUSIONS

The continued investigation into the properties and applications of 2-(Aminomethyl)-4-ethylbenzo[d]oxazole holds great promise for advancing our understanding of this novel compound. As more data from clinical trials become available, it is anticipated that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.

In conclusion, 2-(Aminomethyl)-4-ethylbenzo[d]oxazole (CAS No. 1806532-44-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further exploration and development. As research progresses, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge, paving the way for innovative treatments in healthcare.